Cas no 287112-34-9 (D-Mannitol-13C6 (9CI))

D-Mannitol-13C6 (9CI) is a stable isotope-labeled analog of D-mannitol, where all six carbon atoms are replaced with 13C isotopes. This compound is widely utilized as an internal standard in quantitative mass spectrometry and nuclear magnetic resonance (NMR) studies, ensuring high accuracy in metabolic flux analysis and tracer experiments. Its isotopic purity and chemical stability make it particularly valuable for research in pharmacokinetics, metabolomics, and isotope dilution assays. The uniform 13C labeling minimizes spectral interference, enhancing precision in detecting and quantifying metabolic pathways. D-Mannitol-13C6 is essential for advancing studies in biochemistry, medical diagnostics, and pharmaceutical development.

D-Mannitol-13C6 (9CI) structure

Product Name:D-Mannitol-13C6 (9CI)

CAS No:287112-34-9

MF:C₆H₁₄O₆

MW:182.171762943268

CID:253767

PubChem ID:453

Update Time:2025-06-13

D-Mannitol-13C6 (9CI) Chemical and Physical Properties

Names and Identifiers

- D-Mannitol-13C6 (9CI)
- D-[UL-13C6]MANNITOL
- Liponic 70-NC
- CHEMBL16105
- SCHEMBL764
- Cystosol
- FT-0695031
- NSC-1944
- NSC-127939
- 115918-59-7
- HMS3373E11
- C6H14O6
- SORBITOL, (D)
- NSC407017
- NSC9256
- SB46997
- Xylitol EP Impurity C
- HMS3656I13
- 1,3,4,5,6-Hexanehexol
- 1AC83243-270A-43FC-AD8D-8C56B1631B19
- D-9500
- SB84234
- FT-0625620
- Q-201336
- SMR001550234
- NSC25944
- D-[UL-13C6]glucitol
- FT-0627851
- FT-0693950
- a hexitol
- NSC-227898
- 287100-69-0
- Sorbit DP
- Hexitol
- Hexahydric alcohol
- DULCITOL DIFORMAL
- LS-13225
- NCGC00159410-04
- NCGC00159410-06
- Q27215890
- 121067-66-1
- Sorbitol, LINIMENT 60%, Mannitol, Liniment, D-Mannitol, D-Sorbitol, Dulcitol
- SB44873
- FT-0627951
- WLN: Q1YQYQ 2 -BBAA -D
- Karion
- SB45133
- Sorbit
- Q-201051
- CS-0452692
- EN300-138618
- hexane-1,2,3,4,5,6-hexaol
- NSC-9256
- FT-0628167
- SCHEMBL7559219
- D86697
- SY012893
- MLS006011893
- D-1,3,4,5,6-Hexanehexol
- SB44866
- FT-0625616
- D,L-mannitol
- NCGC00159410-07
- Sorbilax
- 1,2,3,4,5,6-Hexanehexol
- NS00008496
- Syn M.D.
- NCIOpen2_007793
- NSC127939
- Resulax
- Sorbitur
- FT-0625628
- D-Sorbitol-UL-14C
- 287112-34-9
- NSC1944
- Sorbitol;D-Glucitol
- MANNITOL, (D)
- Mannitol (VAN8C
- Karion, instant
- FT-0771376
- BRD-A35258977-001-01-7
- D(-)-Mannitol
- D,L-iditol
- AKOS005716939
- D-Mannitol-1-13C
- DL-Mannitol
- hexane-1,2,3,4,5,6-hexol
- 287100-73-6
- FT-0625542
- D-Sorbitol-1-13C
- NCGC00159410-03
- component of Probilagol
- FT-0626424
- CHEBI:125392
- D-[2-13c]Mannitol
- NSC227898
- D,L-sorbitol
- HMS3651B03
- WLN: Q1YQYQYQYQ1Q
- D-Glucitol-2-13C
- Fibrinogen fraction 1(from bovine plasma)
- Dulcitol; Melampyrit; NSC 1944
- Sorbit D
- Probilagol (Salt/Mix)
- Hexahydroxyhexane
- D,L-talitol
- NCGC00159410-05
- D-Mannitol-13C6, 99 atom % 13C, 99% (CP)
- J-017211
- D-Mannitol-13C6
- HY-N0378S2
- D-Mannitol-UL-13C6
- CS-0434625
- (2R,3R,4R,5R)-(1,2,3,4,5,6-13C6)hexane-1,2,3,4,5,6-hexol
- Inchi： 1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2
- InChI Key： FBPFZTCFMRRESA-UHFFFAOYSA-N
- SMILES： OC(C(CO)O)C(C(CO)O)O

Computed Properties

Exact Mass: 188.099
Monoisotopic Mass: 188.099
Isotope Atom Count: 6
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _3.1
Topological Polar Surface Area: 121A^2

Experimental Properties

Melting Point: 167-170 °C(lit.)
PSA: 121.38000
LogP: -3.58540

D-Mannitol-13C6 (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-294224-50 mg	D-[UL-13C6]mannitol,	287112-34-9	50mg	￥1,504.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-294224A-100 mg	D-[UL-13C6]mannitol,	287112-34-9	100MG	￥2,632.00	2023-07-10
Omicron Biochemicals	ALD-030-0.050g	D-[UL-13C6]mannitol	287112-34-9	0.050g	$165	2025-08-07
Omicron Biochemicals	ALD-030-0.10g	D-[UL-13C6]mannitol	287112-34-9	0.10g	$250	2025-08-07
Omicron Biochemicals	ALD-030-0.25g	D-[UL-13C6]mannitol	287112-34-9	0.25g	$485	2025-08-07
Omicron Biochemicals	ALD-030-0.50g	D-[UL-13C6]mannitol	287112-34-9	0.50g	$840	2025-08-07
Omicron Biochemicals	ALD-030-1.0g	D-[UL-13C6]mannitol	287112-34-9	1.0g	$1485	2025-08-07
SHENG KE LU SI SHENG WU JI SHU	sc-294224-50mg	D-[UL-13C6]mannitol,	287112-34-9	50mg	￥1504.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-294224A-100mg	D-[UL-13C6]mannitol,	287112-34-9	100mg	￥2632.00	2023-09-05
Omicron Biochemicals	ALD-030-1g	D-[UL-13C6]mannitol	287112-34-9	1g	$1215	2023-11-15

D-Mannitol-13C6 (9CI) Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An easily available lysosomal-targeted ratiometric fluorescent probe with aggregation induced emission characteristics for hydrogen polysulfide visualization in acute ulcerative colitis†

Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Related Categories

Additional information on D-Mannitol-13C6 (9CI)

Research Brief on D-Mannitol-13C6 (9CI) and Related Compound 287112-34-9: Advances in Chemical Biology and Pharmaceutical Applications

This research brief provides an overview of the latest advancements in the study of D-Mannitol-13C6 (9CI), a stable isotope-labeled compound, and its potential connections to the chemical entity 287112-34-9. These compounds are of significant interest in the fields of chemical biology and pharmaceutical research due to their applications in metabolic studies, drug development, and diagnostic imaging. The brief synthesizes recent findings from peer-reviewed literature, highlighting key methodologies, results, and implications for future research.

D-Mannitol-13C6 (9CI) is a carbon-13 labeled derivative of mannitol, a sugar alcohol widely used in medical and pharmaceutical applications. Its isotopic labeling allows for precise tracking in metabolic pathways, making it invaluable in studies of carbohydrate metabolism, osmotic regulation, and as a contrast agent in imaging techniques. Recent studies have explored its role in enhancing the accuracy of positron emission tomography (PET) and magnetic resonance imaging (MRI), particularly in neurological and oncological research.

The compound 287112-34-9, while less extensively documented, has emerged in recent literature as a potential intermediate or derivative in the synthesis of biologically active molecules. Its structural features suggest utility in the development of novel therapeutics, particularly in targeting metabolic disorders and inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry identified 287112-34-9 as a key scaffold in the design of inhibitors for specific enzymes involved in lipid metabolism, opening new avenues for treating metabolic syndrome.

Methodologically, recent research on D-Mannitol-13C6 (9CI) has employed advanced techniques such as isotopomer analysis, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to elucidate its metabolic fate in various biological systems. For instance, a 2024 study in Analytical Chemistry demonstrated the use of D-Mannitol-13C6 (9CI) as an internal standard for quantifying mannitol levels in biological fluids, significantly improving assay precision. Similarly, investigations into 287112-34-9 have utilized computational chemistry and high-throughput screening to explore its binding affinities and pharmacokinetic properties.

Key findings from recent studies include the demonstration of D-Mannitol-13C6 (9CI)'s superior stability and detection sensitivity compared to non-labeled counterparts in tracer studies. Additionally, preliminary data on 287112-34-9 suggest promising in vitro activity against targets associated with diabetes and obesity, though further in vivo validation is required. These results underscore the potential of both compounds in advancing precision medicine and therapeutic development.

In conclusion, the ongoing research on D-Mannitol-13C6 (9CI) and 287112-34-9 highlights their growing importance in chemical biology and pharmaceutical sciences. Future directions may include expanded clinical applications of D-Mannitol-13C6 (9CI) in diagnostic imaging and the optimization of 287112-34-9-derived compounds for therapeutic use. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into tangible medical advancements.